Cas no 245765-71-3 ((5-Bromo-3-methylpyridin-2-yl)methanol)

• Product Name: (5-Bromo-3-methylpyridin-2-yl)methanol
• CAS No: 245765-71-3
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD19687347
• CID: 252603
• PubChem ID: 18329380
• Update Time: 2025-10-24

(5-Bromo-3-methylpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol,5-bromo-3-methyl-
• (5-Bromo-3-methyl-pyridin-2-yl)-methanol
• (5-Bromo-3-methylpyridin-2-yl)methanol
• 5-bromo-3-methyl-2-Pyridinemethanol
• VJA76571
• DTXSID60592855
• E91892
• SCHEMBL1577276
• 245765-71-3
• A877871
• AB87971
• MFCD19687347
• (5-bromo-3-methyl-2-pyridyl)methanol
• CS-0195182
• SY326995
• 5-bromo-2-hydroxymethyl-3-methylpyridine
• EN300-7177049
• FT-0746714
• AKOS024074198
• Z1269233464
• BS-22105
• 2-Pyridinemethanol, 5-bromo-3-methyl-
• FVMSGXSGQKWTHM-UHFFFAOYSA-N
• AMY39690

• MDL： MFCD19687347
• Inchi： 1S/C7H8BrNO/c1-5-2-6(8)3-9-7(5)4-10/h2-3,10H,4H2,1H3
• InChI Key： FVMSGXSGQKWTHM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CO)C(C)=C1

Computed Properties

• Exact Mass: 200.97894
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.567±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 290.4±35.0 ºC (760 Torr),
• Flash Point: 129.4±25.9 ºC,
• Solubility: Slightly soluble (22 g/l) (25 º C),
• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (5-Bromo-3-methylpyridin-2-yl)methanol

(5-Bromo-3-methylpyridin-2-yl)methanol: A Comprehensive Overview

(5-Bromo-3-methylpyridin-2-yl)methanol, also known by its CAS number 245765-71-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in organic synthesis and their role in various industrial and pharmaceutical processes. The structure of (5-Bromo-3-methylpyridin-2-yl)methanol consists of a pyridine ring substituted with a bromine atom at position 5, a methyl group at position 3, and a hydroxymethyl group at position 2. This combination of substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial settings.

Recent studies have highlighted the importance of (5-Bromo-3-methylpyridin-2-yl)methanol in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain enzymes associated with chronic inflammatory diseases. This finding underscores the importance of CAS No 245765-71-3 as a key intermediate in drug discovery processes.

In addition to its role in pharmaceutical research, (5-Bromo-3-methylpyridin-2-yl)methanol has also found applications in organic synthesis. Its hydroxymethyl group makes it an ideal substrate for various oxidation and reduction reactions, enabling the formation of complex molecular architectures. A notable example is its use as a starting material for the synthesis of heterocyclic compounds, which are essential components in many agrochemicals and industrial catalysts. Recent advancements in catalytic asymmetric synthesis have further expanded the utility of this compound, allowing for the production of enantiomerically enriched products with high efficiency.

The synthesis of (5-Bromo-3-methylpyridin-2-yl)methanol typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One common approach involves the bromination of a methyl-substituted pyridine derivative followed by hydroxylation at the desired position. Researchers have optimized these steps to achieve high yields and selectivity, ensuring that the compound can be produced on a large scale for industrial applications. The development of eco-friendly synthetic routes has also been a focus area, with several studies reporting the use of microwave-assisted synthesis and green solvents to minimize environmental impact.

The physical properties of CAS No 245765-71-3 are well-documented, including its melting point, boiling point, and solubility characteristics. These properties are critical for determining its suitability in various chemical processes. For example, its moderate solubility in organic solvents makes it ideal for use in solution-phase reactions, while its relatively high melting point ensures stability under thermal conditions commonly encountered in industrial settings.

In terms of safety and handling, (5-Bromo-3-methylpyridin-2-y1)methanol is classified as a non-hazardous chemical under standard conditions. However, it is recommended to handle it with appropriate precautions to avoid direct contact with skin or inhalation of dust particles. Storage guidelines suggest keeping the compound in a cool, dry place away from incompatible materials such as strong oxidizing agents or acids.

The environmental impact of CAS No 245765-710988988989898989898989898989898989 has also been evaluated in recent studies. Research indicates that it undergoes biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. Regulatory bodies have established guidelines for its safe disposal and handling to ensure compliance with environmental standards.

In conclusion, (5-Bromo